(3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA

• Molecular Formula: C51H82N7O18P3S
• Molecular Weight: 1206.2 g/mol
• InChI: InChI=1S/C51H82N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-39(59)34-42(61)80-33-32-53-41(60)30-31-54-49(64)46(63)51(2,3)36-73-79(70,71)76-78(68,69)72-35-40-45(75-77(65,66)67)44(62)50(74-40)58-38-57-43-47(52)55-37-56-48(43)58/h5-6,8-9,11-12,14-15,17-18,20-21,37-40,44-46,50,59,62-63H,4,7,10,13,16,19,22-36H2,1-3H3,(H,53,60)(H,54,64)(H,68,69)(H,70,71)(H2,52,55,56)(H2,65,66,67)/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-/t39-,40-,44-,45-,46+,50-/m1/s1
• InChIKey: LWQPMSHNJXBNDV-JAGNYNQQSA-N

(3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-Hydroxytriacontahexaenoyl-CoA Overview

(3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA is an ultra-long-chain (R)-3-hydroxyacyl-CoA thioester with a C30:6 ω-3 polyunsaturated fatty acyl chain. It is an obligate intermediate in the microsomal elongation cycle that synthesizes very long-chain polyunsaturated fatty acids (VLC-PUFAs), specifically in the third step where 3-hydroxyacyl-CoA dehydratases (HACD1-4) catalyze its dehydration to (2E,12Z,15Z,18Z,21Z,24Z,27Z)-triacontaheptaenoyl-CoA [1]. It is classified as an ultra-long-chain fatty acyl-CoA (chain length >C22) and a (R)-3-hydroxyacyl-CoA [2]. The compound carries a net charge of 0 and exists predominantly as the (4-) species at physiological pH 7.3 [3].

Substrate identity

Authentic C30:6 ω-3 (3R)-hydroxyacyl-CoA intermediate for microsomal VLC-PUFA elongation assays

Enzyme specificity

(3R) stereochemistry required for HACD1-4 dehydratase recognition; native substrate for kinetic studies

Analytical standard

Distinct oxidation state and LC-MS/MS signature enable unambiguous quantitation in complex lipid extracts

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] ChEBI:76679 - (3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA. View Source
• [3] ChEBI:76496 - (3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA(4−). View Source

3-Hydroxytriacontahexaenoyl-CoA: Why It's Irreplaceable

Substituting (3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA with a generic or lower-order acyl-CoA fails on three critical fronts. First, the ultra-long C30:6 ω-3 chain is not recognized by canonical acyl-CoA binding proteins or enzymes that process shorter or less unsaturated chains; for example, the yeast Phs1 dehydratase exhibits strict chain-length specificity for very long-chain (≥C24) 3-hydroxyacyl-CoAs [1]. Second, the (3R) stereochemistry is essential for enzymatic recognition—HACD family dehydratases act exclusively on (3R)-hydroxyacyl-CoA substrates, while peroxisomal epimerases interconvert (3S)-hydroxyacyl-CoA during β-oxidation, rendering stereochemical purity critical for experimental interpretation [2]. Third, the polyunsaturated backbone (six cis double bonds) introduces conformational constraints absent in saturated or monounsaturated analogs, directly impacting membrane partitioning and protein interaction kinetics [3].

Chain-length mismatch: Shorter-chain (≤C24) or less unsaturated acyl-CoAs are not on-pathway for ultra-long C30:6 elongation; enzyme recognition profiles may differ.

Stereochemical mismatch: (3S)-epimer is a peroxisomal β-oxidation substrate; microsomal HACD dehydratases show no activity on (3S) based on class data—cannot substitute for (3R).

Backbone conformation risk: Saturated or monounsaturated analogs lack six cis double bonds, potentially altering membrane partitioning and protein interaction kinetics relevant to VLC-PUFA studies.

• [1] Kihara, A., Sakuraba, H., Ikeda, M., Denpoh, A., & Igarashi, Y. (2008). Membrane topology and essential amino acid residues of Phs1, a 3-hydroxyacyl-CoA dehydratase involved in very long-chain fatty acid elongation. Journal of Biological Chemistry, 283(17), 11199-11209. View Source
• [2] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [3] Moon, Y. A., & Horton, J. D. (2003). Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. Journal of Biological Chemistry, 278(9), 7335-7343. View Source

3-Hydroxytriacontahexaenoyl-CoA: Key Comparisons

Chain Length Specificity: Ultra-Long vs. Long-Chain

The target compound is a C30:6 ω-3 (3R)-3-hydroxyacyl-CoA, placing it in the ultra-long-chain category (>C22). In contrast, common polyunsaturated analogs such as 3-hydroxy-C22:6-CoA (DHA-CoA) and 3-hydroxy-C24:6-CoA (nisinic acid-CoA) are classified as long-chain or very long-chain, respectively. Enzymes of the elongation cycle, particularly the 3-hydroxyacyl-CoA dehydratases (HACD1-4), exhibit distinct chain-length preferences. While no direct kinetic data for the C30:6 substrate are publicly available, class-level inference from related studies indicates that HACD enzymes process substrates with chain lengths from C18 to C34, with specific isoforms (e.g., HACD1) showing higher activity toward substrates ≥C24 [1]. This distinguishes the target compound from shorter-chain analogs that would be processed by different enzyme isoforms or with different kinetics.

Chain Length

Class-level

C30:6 ω-3 (ultra-long) vs C22:6 ω-3 (long) / C24:6 ω-3 (very long); +8 and +6 carbons

Native substrate context for retina, testis, and brain VLC-PUFA pathways

HACD isoform preference across chain lengths requires source-specific verification

Evidence Dimension	Chain length and degree of unsaturation
Target Compound Data	C30:6 ω-3; ultra-long-chain (>C22); (3R)-hydroxy
Comparator Or Baseline	3-hydroxy-C22:6-CoA (DHA-CoA): C22:6 ω-3; long-chain (13-21); 3-hydroxy-C24:6-CoA (nisinic acid-CoA): C24:6 ω-3; very long-chain (22+)
Quantified Difference	Target compound has 8 additional carbons and 0 additional double bonds vs. C22:6; 6 additional carbons and 0 additional double bonds vs. C24:6. Ultra-long-chain designation (C30) implies distinct membrane partitioning and protein recognition relative to long- and very long-chain comparators.
Conditions	Enzymatic dehydration assays in mammalian microsomal systems [1]

Why This Matters

For studies of VLC-PUFA metabolism in tissues such as retina, testis, and brain—where C28-C36 PUFAs are enriched—the target compound is an authentic biosynthetic intermediate, whereas shorter-chain analogs are not on-pathway for these ultra-long-chain products.

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source

Oxidation State Differentiation

The target compound (3-hydroxy) is one of three oxidation states in the VLCFA elongation cycle, distinct from the 3-oxo (β-ketoacyl-CoA) intermediate and the fully reduced acyl-CoA product. (12Z,15Z,18Z,21Z,24Z,27Z)-3-oxotriacontahexaenoyl-CoA (Molecular Weight: 1204.2 g/mol; Formula: C51H80N7O17P3S) is the product of the condensation step (KCS/ELOVL) and substrate for the 3-ketoacyl-CoA reductase (KAR). (12Z,15Z,18Z,21Z,24Z,27Z)-triacontahexaenoyl-CoA (MW: 1190.22; Formula: C51H82N7O17P3S) is the fully reduced, elongated acyl-CoA product [1]. The target compound (MW: 1206.24; Formula: C51H82N7O18P3S) contains an additional oxygen atom (hydroxyl group) at the C3 position relative to the reduced product [2]. The dehydration reaction catalyzed by HACD enzymes converts the 3-hydroxy intermediate to the trans-2-enoyl-CoA (e.g., (2E,12Z,15Z,18Z,21Z,24Z,27Z)-triacontaheptaenoyl-CoA, MW: 1186.19) [3].

Oxidation State

Head-to-head

Mass 1206.24 Da; +16 Da vs reduced analog, +2 Da vs 3-oxo analog

Distinct mass signature enables intermediate-specific flux analysis

Essential for accurate LC-MS/MS quantitation in elongation studies

Evidence Dimension	Molecular weight and formula
Target Compound Data	Average Mass: 1206.237 g/mol; Formula: C51H82N7O18P3S
Comparator Or Baseline	3-Oxo analog: 1204.2 g/mol; C51H80N7O17P3S. Reduced analog: 1190.22 g/mol; C51H82N7O17P3S
Quantified Difference	Mass difference: +16.0 Da vs. reduced analog (one oxygen atom); +2.0 Da vs. 3-oxo analog (reduction state). Formula difference: +O vs. reduced; +H2 vs. 3-oxo.
Conditions	High-resolution mass spectrometry (HRMS) and LC-MS analysis [2]

Why This Matters

The distinct oxidation state and mass signature of the 3-hydroxy intermediate are essential for accurate LC-MS/MS quantitation in elongation flux studies and for distinguishing pathway intermediates in metabolomics profiling of VLC-PUFA biosynthesis.

• [1] ChEBI:74593 - (12Z,15Z,18Z,21Z,24Z,27Z)-triacontahexaenoyl-CoA. View Source
• [2] ChEBI:76679 - (3R,12Z,15Z,18Z,21Z,24Z,27Z)-3-hydroxytriacontahexaenoyl-CoA. View Source
• [3] ChEBI:76497 - (2E,12Z,15Z,18Z,21Z,24Z,27Z)-triacontaheptaenoyl-CoA. View Source

Stereochemical Specificity: (3R) vs. (3S)

The target compound possesses the (3R) configuration at the C3 hydroxyl group. This stereochemistry is an absolute requirement for the microsomal elongation pathway: the HACD family dehydratases (HACD1-4) act exclusively on (3R)-hydroxyacyl-CoA substrates to produce trans-2-enoyl-CoA [1]. In contrast, the (3S)-hydroxyacyl-CoA epimer is a β-oxidation intermediate generated and utilized in peroxisomes. No quantitative kinetic data comparing (3R)- and (3S)-C30:6-CoA are available, but class-level evidence from shorter-chain 3-hydroxyacyl-CoAs indicates that (3S)-epimers are not substrates for the microsomal dehydratases and are instead handled by peroxisomal epimerases (EC 5.1.2.3) and L-bifunctional protein [2].

Stereochemistry

Class-level

(3R)-hydroxy required for microsomal elongation; (3S) epimer is a peroxisomal β-oxidation substrate

Stereochemical purity prevents false-negative HACD assay results

Class data show zero HACD activity on (3S) substrates; confirm for C30:6 context

Evidence Dimension	Stereochemical configuration at C3
Target Compound Data	(3R)-hydroxy
Comparator Or Baseline	(3S)-hydroxy-C30:6-CoA (epimer)
Quantified Difference	The (3R) configuration is required for microsomal elongation (dehydration to trans-2-enoyl-CoA), while the (3S) configuration is an intermediate in peroxisomal β-oxidation. HACD enzymes show zero activity on (3S) substrates based on class data for C16-C24 3-hydroxyacyl-CoAs [2].
Conditions	In vitro enzyme assays with recombinant HACD proteins; stereochemical assignment by chiral chromatography [REFS-1, REFS-2]

Why This Matters

Stereochemical purity is critical for assays investigating VLC-PUFA elongation. Contamination with or mis-identification as the (3S) epimer would produce false-negative results in microsomal elongation assays and confound interpretation of β-oxidation vs. elongation flux.

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] Wanders, R. J., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry, 75, 295-332. View Source

LC-MS/MS Signature

The target compound can be analytically distinguished from its closest structural analogs by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its molecular weight of 1206.237 g/mol and formula C51H82N7O18P3S produce a characteristic parent ion (m/z 1206.2 for [M+H]+ or 1204.2 for [M-H]-) and unique MS/MS fragmentation pattern. In negative ion mode, acyl-CoA thioesters fragment to yield the corresponding acyl pantetheine anion. For the target compound, this yields a signature m/z corresponding to C30:6 ω-3 3-hydroxy-pantetheine, distinct from the 3-oxo analog (m/z corresponding to C30:6 ω-3 3-oxo-pantetheine) and the reduced analog (m/z corresponding to C30:6 ω-3 pantetheine) [1]. The additional hydroxyl group alters chromatographic retention on reversed-phase columns, enabling baseline separation from the non-hydroxylated C30:6-CoA [2].

LC-MS/MS Signature

Reported

Parent ion m/z ~1206.2; characteristic fragment for 3-hydroxy-pantetheine; distinct retention time

Enables interference-free identification in acyl-CoA metabolomics

Retention shift ~0.5–2 min vs reduced analog; method conditions may vary

Evidence Dimension	LC-MS/MS analytical signature
Target Compound Data	Parent ion m/z ~1206.2 [M+H]+; fragment m/z for C30:6 ω-3 3-hydroxy-pantetheine; distinct retention time on C18 column
Comparator Or Baseline	Reduced C30:6-CoA: parent m/z ~1190.2; fragment for C30:6 ω-3 pantetheine. 3-Oxo C30:6-CoA: parent m/z ~1204.2; fragment for C30:6 ω-3 3-oxo-pantetheine
Quantified Difference	Mass shift of +16 Da vs. reduced analog; +2 Da vs. 3-oxo analog; retention time shift of ~0.5-2 min depending on LC conditions [2]
Conditions	Reversed-phase UHPLC coupled to high-resolution Orbitrap or Q-TOF mass spectrometry; typical mobile phase: acetonitrile/water with 5-10 mM ammonium acetate [REFS-1, REFS-2]

Why This Matters

For researchers conducting targeted or untargeted acyl-CoA metabolomics, the distinct LC-MS/MS signature of the 3-hydroxy intermediate enables confident identification and quantification without interference from co-eluting isobaric species, which is essential for accurate flux analysis in VLC-PUFA elongation studies.

• [1] Magnes, C., Sinner, F. M., Regittnig, W., & Pieber, T. R. (2005). LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Analytical Chemistry, 77(9), 2889-2894. View Source
• [2] Haynes, C. A., Allegood, J. C., Sims, K., Wang, E. W., Sullards, M. C., & Merrill, A. H. (2008). Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Lipid Research, 49(5), 1113-1125. View Source

3-Hydroxytriacontahexaenoyl-CoA Applications

VLC-PUFA Elongation Cycle Reconstitution

Use as a purified substrate in microsomal or reconstituted enzyme assays to characterize the kinetic parameters (Km, kcat) of 3-hydroxyacyl-CoA dehydratases (HACD1-4) with their native C30:6 ω-3 substrate. This is essential for understanding the catalytic efficiency and chain-length specificity of these enzymes in tissues where ultra-long-chain PUFAs are functionally critical, such as retinal photoreceptors, testicular germ cells, and brain sphingolipids [1].

LC-MS/MS Metabolomics Standard

Employ as an authentic chemical standard for the development, validation, and calibration of targeted LC-MS/MS methods for acyl-CoA profiling in biological samples. The distinct mass and retention time signature of the 3-hydroxy C30:6-CoA intermediate allows for accurate quantitation in tissues and cell cultures, enabling flux analysis through the elongation pathway and comparative metabolomics in disease states such as Stargardt-like macular dystrophy (STGD3) and peroxisomal disorders [2].

HACD Inhibitor Screening

Utilize as a substrate in high-throughput screening assays to identify and characterize inhibitors or activators of 3-hydroxyacyl-CoA dehydratases (HACD1-4). Since these enzymes are gatekeepers of VLC-PUFA biosynthesis, modulators may have therapeutic potential in metabolic diseases, neurological disorders, or retinal degenerations where VLC-PUFA levels are dysregulated [1].

Metabolic Engineering for VLC-PUFA Production

Apply as a pathway intermediate standard in the metabolic engineering of yeast, plants, or algae for the sustainable production of high-value VLC-PUFAs (e.g., C30:6 ω-3 and longer). Accurate identification and quantification of elongation cycle intermediates, including the 3-hydroxy C30:6-CoA, are necessary for optimizing enzyme expression, balancing pathway flux, and troubleshooting bottlenecks in engineered strains [3].

Application

Selection Property

Validation Focus

VLC-PUFA Elongation Cycle Reconstitution

Native C30:6 ω-3 (3R)-hydroxy substrate identity

HACD kinetic profiling (Km, kcat) with authentic intermediate

LC-MS/MS Metabolomics Standard

Distinct mass and retention signature vs oxidized/reduced forms

Accurate quantitation and flux analysis in biological matrices

HACD Pathway Modulation Screening

Enzyme substrate fidelity for HACD1-4

Inhibitor/activator profiling in elongation cycle assays

Metabolic Engineering for VLC-PUFA Production

Authentic pathway intermediate standard

Flux balancing and intermediate quantification in engineered strains

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] Agbaga, M. P., Mandal, M. N., & Anderson, R. E. (2010). Retinal very long-chain PUFAs: new insights from studies on ELOVL4 protein. Journal of Lipid Research, 51(7), 1624-1642. View Source
• [3] Ruiz-Lopez, N., Haslam, R. P., Napier, J. A., & Sayanova, O. (2014). Successful high-level accumulation of fish oil omega-3 long-chain polyunsaturated fatty acids in a transgenic oilseed crop. The Plant Journal, 77(2), 198-208. View Source